Cas no 943830-32-8 (1-(3-Bromo-2,6-dichlorophenyl)ethanol)

• Product Name: 1-(3-Bromo-2,6-dichlorophenyl)ethanol
• CAS No: 943830-32-8
• MF: C₈H₇BrCl₂O
• MW: 269.950579881668
• CID: 6797701
• PubChem ID: 68810892
• Update Time: 2025-05-25

1-(3-Bromo-2,6-dichlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• MFCD31706952
• 1-(3-bromo-2,6-dichlorophenyl)ethanol
• 943830-32-8
• SCHEMBL3842860
• 1-(3-Bromo-2,6-dichlorophenyl)ethanol

• Inchi： 1S/C8H7BrCl2O/c1-4(12)7-6(10)3-2-5(9)8(7)11/h2-4,12H,1H3
• InChI Key： AVEZTQQXUVUDMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)C(C)O)Cl

Computed Properties

• Exact Mass: 267.90573g/mol
• Monoisotopic Mass: 267.90573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Bromo-2,6-dichlorophenyl)ethanol

1-(3-Bromo-2,6-Dichlorophenyl)Ethanol: A Comprehensive Overview

The compound with CAS No. 943830-32-8, commonly referred to as 1-(3-Bromo-2,6-dichlorophenyl)ethanol, is a highly specialized organic molecule that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and chlorine atoms at the 3 and 2,6 positions, respectively, along with an ethanol group attached to the phenyl ring. The combination of these substituents imparts distinctive chemical properties that make this compound valuable for a wide range of applications.

1-(3-Bromo-2,6-dichlorophenyl)ethanol is widely recognized for its role in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential as an intermediate in the production of biologically active compounds, particularly in the development of novel drugs targeting specific cellular pathways. The presence of halogen atoms in its structure enhances its reactivity, making it an ideal candidate for various chemical transformations. For instance, the bromine atom can serve as a leaving group in substitution reactions, while the chlorine atoms can influence the electronic properties of the molecule, thereby modulating its reactivity in different chemical environments.

The synthesis of 1-(3-Bromo-2,6-dichlorophenyl)ethanol involves a multi-step process that typically begins with the preparation of the corresponding aromatic precursor. Researchers have explored various methodologies to optimize the synthesis pathway, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and cost-effective. These developments have been documented in several peer-reviewed journals, underscoring the importance of this compound in contemporary organic chemistry.

In terms of physical properties, 1-(3-Bromo-2,6-dichlorophenyl)ethanol exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility characteristics are also noteworthy; it is moderately soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both aqueous and organic reaction media, depending on the specific application requirements.

The applications of 1-(3-Bromo-2,6-dichlorophenyl)ethanol span across multiple industries. In the pharmaceutical sector, it serves as a key intermediate in the synthesis of complex molecules with potential therapeutic benefits. For example, recent research has focused on its role in developing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Additionally, this compound has found utility in agrochemicals, where it is used as an intermediate in the production of pesticides and herbicides with enhanced efficacy.

Another emerging application of 1-(3-Bromo-2,6-dichlorophenyl)ethanol is in materials science. Its unique structure allows for the creation of advanced polymers and coatings with tailored properties such as improved thermal stability and mechanical strength. Researchers have also explored its potential as a precursor for nanomaterials, including carbon-based nanostructures like graphene oxide derivatives. These findings have been published in high-impact journals such as *Nature Materials* and *Advanced Functional Materials*, further solidifying its importance in cutting-edge research.

From an environmental perspective, there is growing interest in understanding the ecological impact of 1-(3-Bromo-2,6-dichlorophenyl)ethanol. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Preliminary results indicate that while it exhibits moderate biodegradability under aerobic conditions, further research is needed to fully understand its long-term environmental implications. Regulatory agencies are closely monitoring these findings to ensure that its use aligns with global safety standards.

In conclusion, 1-(3-Bromo-2,6-dichlorophenyl)ethanol (CAS No. 943830-32-8) stands out as a versatile compound with significant potential across diverse fields. Its unique chemical structure enables a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new avenues for its utilization while addressing critical questions related to safety and environmental impact. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations.